Cas no 141103-92-6 (2H-1,4-Benzoxazine, 3,4-dihydro-4,7-dimethyl-)

• Product Name: 2H-1,4-Benzoxazine, 3,4-dihydro-4,7-dimethyl-
• CAS No: 141103-92-6
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 1300945
• PubChem ID: 15655449
• Update Time: 2025-04-20

2H-1,4-Benzoxazine, 3,4-dihydro-4,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine, 3,4-dihydro-4,7-dimethyl-
• 4,7-dimethyl-2,3-dihydro-1,4-benzoxazine
• SCHEMBL154510
• 4,7-dimethyl-3,4-dihydro-2H-benzo[b][1,4]oxazine
• 4,7-Dimethyl-3,4-dihydro-2H-1,4-benzoxazine
• 141103-92-6
• DTXSID50576407

• Inchi： 1S/C10H13NO/c1-8-3-4-9-10(7-8)12-6-5-11(9)2/h3-4,7H,5-6H2,1-2H3
• InChI Key： VCPZYLBOSFKSBF-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)C=CC=2N(C)CC1

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines